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Compound of Interest

Compound Name: 5-Bromo-2-chloronicotinamide

Cat. No.: B1280506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 5-Bromo-2-
chloronicotinamide (CAS No. 75291-85-9), a key intermediate in pharmaceutical research

and development. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment and minimizing exposure risks.

Hazard Identification and Classification
5-Bromo-2-chloronicotinamide is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. It is imperative to understand its

potential health effects to implement appropriate safety measures.

GHS Hazard Classification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1280506?utm_src=pdf-interest
https://www.benchchem.com/product/b1280506?utm_src=pdf-body
https://www.benchchem.com/product/b1280506?utm_src=pdf-body
https://www.benchchem.com/product/b1280506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
2A

Causes serious eye irritation.

[1]

Acute Toxicity, Oral (Harmful) Not specified May be harmful if swallowed.

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Not specified
May cause respiratory

irritation.

Signal Word: Warning[1]

Other Hazards: The substance is a lachrymator, meaning it can cause tearing.[1]

Exposure Controls and Personal Protection
To minimize exposure to 5-Bromo-2-chloronicotinamide, a combination of engineering

controls and personal protective equipment (PPE) is essential.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Use a local exhaust system if dust or aerosols are generated.[1]

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator with a particulate filter.

Safe Handling and Storage Procedures
Proper handling and storage practices are critical to prevent accidents and maintain the

chemical's integrity.

Handling:

Avoid breathing dust or fumes.

Avoid contact with skin, eyes, and clothing.[1]

Wash hands and face thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage:

Keep the container tightly closed.[1]

Store in a cool, dark, and well-ventilated place.[1]

Store away from incompatible materials, such as strong oxidizing agents.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial.
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Exposure Route First-Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water. If

skin irritation occurs, get medical advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice.[1]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention.

Accidental Release and Fire-Fighting Measures
Prompt and correct response to spills and fires can prevent escalation and minimize damage.

Accidental Release:

Evacuate the area.

Wear appropriate PPE.

Clean up spills immediately, avoiding dust generation.

Collect the spilled material in a sealed container for disposal.

Wash the spill area with soap and water.

Fire-Fighting:

The substance is non-combustible.

In case of a fire involving this chemical, use extinguishing media appropriate for the

surrounding fire.
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Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear

to prevent exposure to potentially corrosive fumes.

Visualizing Safety Protocols
To further clarify safety procedures, the following diagrams illustrate key workflows and logical

relationships in the handling of 5-Bromo-2-chloronicotinamide.

Hazard Identification

Primary Response Emergency Procedures
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Caption: Logical relationships in hazard identification and response for 5-Bromo-2-
chloronicotinamide.
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Chemical Spill Occurs

Evacuate Immediate Area
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Caption: Experimental workflow for handling a chemical spill of 5-Bromo-2-
chloronicotinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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